2-(2-Methoxyethoxy)ethyl 4-hydroxybenzoate

• CAS No.: 55468-87-6
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethyl 4-hydroxybenzoate
• InChI: InChI=1S/C12H16O5/c1-15-6-7-16-8-9-17-12(14)10-2-4-11(13)5-3-10/h2-5,13H,6-9H2,1H3
• InChI Key: IJRWITNQPKOTOO-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC(=O)C1=CC=C(C=C1)O

Description

2-(2-Methoxyethoxy)ethyl 4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a first step, an amount of 1 g (43 mmol) of sodium was dissolved in 25 of ml 2-(2-methoxyethoxy)ethanol. To the resulted solution an amount of 3 g (22 mmol) of methyl 4-hydroxybenzoate was added and the mixture was heated to 130° C. for 24 hours; after cooling to room temperature, it was acidified with a hydrochloric acid solution (3N) and extracted with ethyl acetate. The removal of the solvent under reduced pressure and column chromatography of the residue (silica gel, hexane:ethyl acetate 3:1) afforded 2-(2-methoxyethoxy)ethyl 4-hydroxybenzoate, in the form of a colourless oil in essentially quantitative yield.